Cas no 1332531-45-9 (2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride)

2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride is a chemically synthesized compound featuring a piperidine core functionalized with an acetamide linkage and dimethoxyphenyl moiety. Its dihydrochloride salt form enhances solubility and stability, making it suitable for research applications. The presence of the 4-aminopiperidine group contributes to its potential as a versatile intermediate in medicinal chemistry, particularly in the development of pharmacologically active molecules. The dimethoxyphenyl substituent may influence binding affinity in receptor studies. This compound is primarily utilized in preclinical investigations, offering researchers a well-defined structure for probing biochemical interactions or optimizing lead compounds. Proper handling under controlled conditions is recommended due to its reactive functional groups.

2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride structure

1332531-45-9 structure

Product Name:2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride

CAS No:1332531-45-9

MF:C₁₅H₂₅Cl₂N₃O₃

MW:366.28330206871

MDL:MFCD13857400

CID:4695165

Update Time:2025-05-24

2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(4-aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride
- 2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)-acetamide dihydrochloride
- 2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride
- MDL： MFCD13857400
- Inchi： 1S/C15H23N3O3.2ClH/c1-20-12-3-4-14(21-2)13(9-12)17-15(19)10-18-7-5-11(16)6-8-18;;/h3-4,9,11H,5-8,10,16H2,1-2H3,(H,17,19);2*1H
- InChI Key： FQVKVUMIDFELGW-UHFFFAOYSA-N
- SMILES： Cl.Cl.O=C(CN1CCC(CC1)N)NC1C=C(C=CC=1OC)OC

Computed Properties

Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 332
Topological Polar Surface Area: 76.8

2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB408297-500 mg	2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride	1332531-45-9		500mg	€339.20	2023-04-25
Chemenu	CM494206-1g	2-(4-aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride	1332531-45-9	97%	1g	$320	2022-09-03
abcr	AB408297-500mg	2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride; .	1332531-45-9		500mg	€333.00	2025-04-21
Ambeed	A942312-1g	2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride	1332531-45-9	97%	1g	$323.0	2024-04-24

2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride Related Literature

1. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
2. Excitonic and vibrational coherence in artificial photosynthetic systems studied by negative-time ultrafast laser spectroscopy

Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
3. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
4. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
5. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride

Comprehensive Overview of 2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride (CAS No. 1332531-45-9)

The compound 2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride (CAS No. 1332531-45-9) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 4-aminopiperidine moiety coupled with a 2,5-dimethoxyphenyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific receptors and enzymes, which could lead to breakthroughs in treating various conditions.

In recent years, the demand for highly selective small molecules like 2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride has surged, driven by advancements in precision medicine. This compound's ability to interact with biological targets with high affinity positions it as a promising candidate for further investigation. Its dihydrochloride salt form enhances solubility, a critical factor for in vitro and in vivo studies, aligning with the growing focus on bioavailability optimization in drug design.

The synthesis and characterization of CAS No. 1332531-45-9 involve sophisticated techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and stability, which are paramount for reproducible research outcomes. The rise of AI-driven drug discovery has further amplified interest in such compounds, as machine learning models increasingly rely on high-quality data for predictive analytics.

From a commercial perspective, 2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride is often sought after by contract research organizations (CROs) and academic institutions. Its relevance extends to neuropharmacology and oncology research, where modulating specific pathways is essential. The compound's mechanism of action is a frequent topic in scientific forums, reflecting the broader curiosity about structure-activity relationships (SAR) in medicinal chemistry.

Environmental and safety considerations are also integral to discussions about CAS No. 1332531-45-9. While not classified as hazardous, proper handling protocols are emphasized to maintain laboratory safety standards. This aligns with the global push for sustainable chemistry practices, a hot topic among researchers and industry stakeholders alike.

In summary, 2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride represents a compelling case study in modern drug development. Its multifaceted applications, coupled with the evolving landscape of biomedical research, underscore its importance. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in the quest for innovative therapeutic solutions.